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Compound of Interest

Compound Name: PF-04802367

Cat. No.: B8056571 Get Quote

Application Notes and Protocols for PF-
04802367
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of PF-04802367 in Dimethyl

Sulfoxide (DMSO) and its application in cell culture media. It includes protocols for stock

solution preparation and dilution for in vitro experiments, alongside visual representations of its

mechanism of action and experimental workflows.

Introduction to PF-04802367
PF-04802367, also known as PF-367, is a potent and highly selective, ATP-competitive

inhibitor of Glycogen Synthase Kinase-3 (GSK-3).[1][2] It exhibits inhibitory activity against both

GSK-3α and GSK-3β isoforms with IC50 values of 10.0 nM and 9.0 nM, respectively.[3] In

enzymatic assays, the IC50 for recombinant human GSK-3β is 2.1 nM.[2][4] Due to its role in

various cellular processes, GSK-3 is a target in several diseases, and PF-04802367 serves as

a valuable tool for studying its function.[5] A key area of investigation for PF-04802367 is its

ability to modulate the phosphorylation of tau protein, which is implicated in neurodegenerative

diseases like Alzheimer's.[2][5]
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The solubility of PF-04802367 has been determined in various solvents. The following table

summarizes the quantitative solubility data. It is important to note that for DMSO, using a fresh,

non-hygroscopic solvent is recommended as moisture can negatively impact solubility.[3][4] For

preparing solutions in aqueous media for cell culture, a concentrated stock solution in DMSO is

typically prepared first and then diluted to the final working concentration.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL[3] 276.41 mM[3]

Ultrasonic treatment

may be needed.[3]

Use of newly opened

DMSO is

recommended.[3]

72 mg/mL[4] 199.01 mM[4]

20 mg/mL[1] ~55.28 mM Solution is clear.[1]

Ethanol 18 mg/mL[4] ~49.75 mM

Water Insoluble[4] N/A

Formulations for in

vivo use

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 6.91 mM Clear solution.[3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL ≥ 6.91 mM Clear solution.[3]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 6.91 mM Clear solution.[3]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of PF-04802367 in DMSO.
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Materials:

PF-04802367 powder (Molecular Weight: 361.78 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of PF-04802367 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.62 mg of PF-04802367.

Adding Solvent: Add the calculated volume of fresh DMSO to the vial containing the PF-
04802367 powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Vortex the solution thoroughly for several minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15

minutes.[3] Gentle warming can also be applied if necessary.

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[3][4] Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6-12 months).[3][4]

This protocol outlines the steps to dilute the DMSO stock solution to a final working

concentration in cell culture media for in vitro experiments.
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Materials:

10 mM PF-04802367 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile pipette tips and tubes

Procedure:

Thawing the Stock: Thaw a single aliquot of the PF-04802367 DMSO stock solution at room

temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in sterile DMSO or cell culture medium.

Final Dilution:

Pipette the required volume of the DMSO stock solution directly into the pre-warmed cell

culture medium. To minimize the risk of precipitation and cellular toxicity, ensure the final

concentration of DMSO in the media is low, typically ≤ 0.5%.

For example, to prepare 10 mL of media with a final PF-04802367 concentration of 10 µM,

add 10 µL of the 10 mM stock solution to 9.99 mL of cell culture medium. This results in a

final DMSO concentration of 0.1%.

Mixing: Immediately after adding the compound, mix the medium thoroughly by gentle

inversion or pipetting to ensure a homogenous solution.

Application: Use the freshly prepared medium containing PF-04802367 to treat your cells as

required by your experimental design. A vehicle control (media with the same final

concentration of DMSO) should always be included in your experiments.
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Caption: Simplified Wnt/β-catenin signaling pathway showing inhibition of the GSK-3

component of the destruction complex by PF-04802367.
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Caption: Workflow for preparing PF-04802367 stock and working solutions for cell culture

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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